Cas no 335620-98-9 (9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 335620-98-9
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• MDL: MFCD24469846
• CID: 1458984
• Update Time: 2025-06-28

9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl 7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate
• 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid, 7-(phenylmethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD24469846
• Inchi： 1S/C18H26N2O3/c1-18(2,3)23-17(21)20-12-15-10-19(11-16(13-20)22-15)9-14-7-5-4-6-8-14/h4-8,15-16H,9-13H2,1-3H3
• InChI Key： HEPYIFPOBWDZNC-UHFFFAOYSA-N
• SMILES： C12OC(CN(CC3=CC=CC=C3)C1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Additional information on 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester

Introduction to 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 335620-98-9) in Modern Chemical Research

The compound 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester, identified by the CAS number 335620-98-9, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and drug discovery. This bicyclic amide derivative exhibits a unique structural framework that has garnered attention for its versatile applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of this compound features a bicyclic system composed of a nine-membered ring containing two nitrogen atoms and one oxygen atom. The presence of these heteroatoms imparts specific electronic and steric properties that make the molecule a valuable scaffold for designing novel bioactive entities. The 9-Oxa-3,7-diazabicyclo[3.3.1]nonane core is particularly noteworthy for its ability to mimic natural product motifs, which are often privileged structures in drug development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for new therapeutic agents. The diazabicyclo[3.3.1]nonane moiety is known for its stability and flexibility, allowing it to adopt multiple conformations that can interact favorably with biological targets. This structural motif has been extensively studied for its potential in modulating enzyme activity and receptor binding affinity. The introduction of a phenylmethyl (benzyl) group at the 7-position further enhances the compound's pharmacophoric properties, providing additional opportunities for molecular recognition.

The ester functionality at the 1-position serves as a critical handle for further chemical modifications, enabling the synthesis of analogs with tailored physicochemical properties. This feature is particularly useful in medicinal chemistry where subtle alterations in molecular structure can significantly impact potency and selectivity. The tert-butyl ester group also contributes to metabolic stability, making it an attractive choice for developing prodrugs or long-acting formulations.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their biological activity. Virtual screening techniques combined with molecular docking studies have been employed to identify potential binding interactions between this compound and various biological targets. Preliminary findings suggest that derivatives of 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester exhibit promising activity against enzymes involved in inflammatory pathways and cancer metabolism.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cycloaddition reactions to construct the bicyclic core followed by functional group interconversions to introduce the amide and ester moieties. The use of protecting group strategies ensures regioselective modifications while maintaining overall molecular integrity.

In the context of drug discovery pipelines, this compound serves as a valuable intermediate for exploring novel therapeutic modalities. Its structural features align well with current trends in medicinal chemistry, where biologically relevant scaffolds are being leveraged to develop next-generation therapeutics. The ability to modify key pharmacophoric elements while maintaining core structural integrity offers a strategic advantage in optimizing drug-like properties.

Future research directions may focus on exploring derivatives of this compound through combinatorial chemistry approaches or library synthesis techniques. Such efforts could uncover novel analogs with enhanced efficacy or improved pharmacokinetic profiles. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this valuable scaffold.

The versatility of 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester extends beyond pharmaceutical applications into materials science and agrochemical research. Its unique structural motifs make it a candidate for developing novel polymers or specialty chemicals with tailored functionalities.

In conclusion,9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,7-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No., 335620-98-9) stands as a testament to the ingenuity of modern chemical research and its potential impact on future therapeutic interventions.,